Cas no 1936119-61-7 (4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylmethanol)

• Product Name: 4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylmethanol
• CAS No: 1936119-61-7
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5656109
• PubChem ID: 130972797
• Update Time: 2025-10-29

4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-yl]methanol
• EN300-27193454
• 1936119-61-7
• 4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylmethanol

• Inchi： 1S/C9H15N3O/c1-12-6-11-4-9(12)8-3-10-2-7(8)5-13/h4,6-8,10,13H,2-3,5H2,1H3
• InChI Key： QXNSDFXNTPPPMD-UHFFFAOYSA-N
• SMILES： OCC1CNCC1C1=CN=CN1C

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 50.1Ų

Additional information on 4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylmethanol

4-(1-Methyl-1H-Imidazol-5-Yl)Pyrrolidin-3-Ylmethanol: A Comprehensive Overview

The compound with CAS No. 1936119-61-7, known as 4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylmethanol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrrolidine ring with an imidazole moiety, making it a valuable substrate for various chemical transformations and biological studies. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and potential applications.

4-(1-Methyl-1H-imidazol-5-yl)pyrrolidin-3-ylmethanol exhibits a diverse range of physical and chemical properties that make it suitable for various applications. Its molecular structure, characterized by the presence of both nitrogen-containing heterocycles, contributes to its unique reactivity and stability. The pyrrolidine ring, a five-membered saturated ring with one nitrogen atom, is known for its versatility in organic synthesis. The imidazole moiety, on the other hand, is a five-membered aromatic ring containing two nitrogen atoms, which imparts additional electronic complexity to the molecule. This combination makes 4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylmethanol a promising candidate for exploring novel chemical reactions and drug design strategies.

Recent studies have highlighted the potential of 4-(1-methyl-1H-imidazol-5-yl)pyrrolidin-3-ylmethanol in medicinal chemistry. Researchers have investigated its ability to act as a precursor for the synthesis of bioactive compounds, particularly those with potential therapeutic applications. For instance, its role in the development of kinase inhibitors and other enzyme-targeting agents has been explored in several academic and industrial settings. The molecule's ability to undergo various functional group transformations, such as oxidation, reduction, and coupling reactions, further underscores its utility in drug discovery pipelines.

The synthesis of 4-(1-methyl-1H-imidazol-5-yllpyrrolidin_3_ylmethanol involves a series of well-established organic reactions. Typically, the synthesis begins with the preparation of the pyrrolidine ring through either catalytic hydrogenation or cyclization reactions. The imidazole moiety is then introduced via nucleophilic substitution or coupling reactions, depending on the desired regiochemistry. Recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound, which is crucial for developing chiral pharmaceutical agents.

In terms of biological activity, 4-(1-methyl_1H_imidazol_5_yl)pyrrolidine_3_ylmethanol has shown promise as a modulator of various cellular pathways. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, making it a potential candidate for anti-inflammatory drug development. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been studied extensively, highlighting its potential role in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The application of computational chemistry tools has significantly advanced our understanding of 4-(1-methyl_1H_imidazol_5_yl)pyrrolidine_3_ylmethanol's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, while molecular docking studies have revealed potential binding modes with target proteins. These computational approaches have not only facilitated rational drug design but also accelerated the discovery of novel bioactive derivatives.

Moreover, the environmental impact of 4-(1-methyl_1H_imidazol_5_yl)pyrrolidine_3_ylmethanol has been a subject of recent research. Studies on its biodegradation pathways and toxicity profiles have been conducted to ensure its safe handling and disposal in industrial settings. These findings are particularly relevant for industries engaged in large-scale chemical manufacturing and pharmaceutical production.

In conclusion, 4-(1-methyl_1H_imidazol_5_yl)pyrrolidine_3_ylmethanol (CAS No. 1936119687) stands out as a versatile compound with significant potential in organic synthesis and pharmacology. Its unique structure, coupled with recent advancements in synthetic methodologies and computational modeling, positions it as a valuable tool for exploring novel chemical entities and therapeutic agents. As research continues to uncover new facets of this compound's properties and applications, it is likely to play an increasingly important role in both academic and industrial settings.